Cas no 467245-86-9 ((2Z)-2-(4-phenyl-1,3-thiazol-2-yl)-3-4-(propan-2-yl)phenylprop-2-enenitrile)

• Product Name: (2Z)-2-(4-phenyl-1,3-thiazol-2-yl)-3-4-(propan-2-yl)phenylprop-2-enenitrile
• CAS No: 467245-86-9
• MF: C₂₁H₁₈N₂S
• MW: 330.446023464203
• CID: 5798576
• Update Time: 2025-10-21

(2Z)-2-(4-phenyl-1,3-thiazol-2-yl)-3-4-(propan-2-yl)phenylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Thiazoleacetonitrile, α-[[4-(1-methylethyl)phenyl]methylene]-4-phenyl-
• (2Z)-2-(4-phenyl-1,3-thiazol-2-yl)-3-4-(propan-2-yl)phenylprop-2-enenitrile

• Inchi： 1S/C21H18N2S/c1-15(2)17-10-8-16(9-11-17)12-19(13-22)21-23-20(14-24-21)18-6-4-3-5-7-18/h3-12,14-15H,1-2H3
• InChI Key： XGNKTKDDHMEUIL-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CC=C2)N=C1C(=CC1=CC=C(C(C)C)C=C1)C#N

Experimental Properties

• Density: 1.163±0.06 g/cm3(Predicted)
• Boiling Point: 510.6±60.0 °C(Predicted)
• pka: -0.10±0.10(Predicted)

Additional information on (2Z)-2-(4-phenyl-1,3-thiazol-2-yl)-3-4-(propan-2-yl)phenylprop-2-enenitrile

(2Z)-2-(4-phenyl-1,3-thiazol-2-yl)-3-[4-(propan-2-yl)phenyl]prop-2-enenitrile: A Comprehensive Overview

The compound with CAS No 467245-86-9, commonly referred to as (2Z)-2-(4-phenyl-1,3-thiazol-2-yl)-3-[4-(propan-2-yl)phenyl]prop-2-enenitrile, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their unique chemical properties and biological activities. The structure of this molecule is characterized by a thiazole ring system, a phenyl group, and a propenenitrile moiety, all of which contribute to its distinctive reactivity and functionality.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the thiazole ring in this compound makes it a promising candidate for further research in these areas. Additionally, the propenenitrile group introduces electron-withdrawing effects, which can enhance the molecule's ability to participate in various chemical reactions. This makes it an attractive substrate for organic synthesis and catalytic transformations.

The synthesis of (2Z)-2-(4-phenyl-1,3-thiazol-2-yl)-3-[4-(propan-2-yl)phenyl]prop-2-enenitrile involves a multi-step process that typically begins with the preparation of the thiazole precursor. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, the use of transition metal catalysts has been shown to significantly improve the yield and selectivity of key intermediates in the synthesis pathway.

One of the most intriguing aspects of this compound is its potential application in materials science. The combination of aromaticity and conjugation within its structure suggests that it could serve as a building block for advanced materials such as organic semiconductors or light-emitting diodes (LEDs). Researchers have recently explored similar compounds for their electronic properties, demonstrating their suitability for use in next-generation electronic devices.

In terms of biological activity, preliminary studies indicate that this compound exhibits moderate cytotoxicity against certain cancer cell lines. This observation aligns with the broader trend of thiazole derivatives showing promise as anticancer agents. However, further research is required to fully understand its mechanism of action and to optimize its therapeutic potential.

From an analytical standpoint, the characterization of this compound has been achieved through various spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods have provided valuable insights into its molecular structure and purity. Recent advancements in high-resolution mass spectrometry have further enhanced our ability to accurately determine its molecular formula and confirm its identity.

In conclusion, (2Z)-2-(4-phenyl-1,3-thiazol-2-yl)-3-[4-(propan-2-yl)phenyl]prop-2-enenitrile represents a fascinating example of a complex organic molecule with diverse applications across chemistry and biology. Its unique structure, coupled with recent advances in synthetic and analytical techniques, positions it as a valuable subject for future research endeavors.